Cas no 2137558-98-4 (1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine
• CAS No: 2137558-98-4
• MF: C₈H₁₀BrN₅
• MW: 256.102499485016
• CID: 6275610
• PubChem ID: 165480967
• Update Time: 2025-05-25

1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine
• 1-[(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl]-1H-imidazol-2-amine
• 2137558-98-4
• EN300-1113352

• Inchi： 1S/C8H10BrN5/c1-13-4-6(9)7(12-13)5-14-3-2-11-8(14)10/h2-4H,5H2,1H3,(H2,10,11)
• InChI Key： KFZZJAJXYJJTSK-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1CN1C=CN=C1N

Computed Properties

• Exact Mass: 255.01196g/mol
• Monoisotopic Mass: 255.01196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine

Comprehensive Overview of 1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine (CAS No. 2137558-98-4)

The compound 1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine (CAS No. 2137558-98-4) is a specialized heterocyclic organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the presence of both pyrazole and imidazole rings, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, given the increasing demand for novel scaffolds in medicinal chemistry.

One of the key reasons for the growing attention toward 1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine is its role in the development of small-molecule inhibitors. With the rise of targeted therapies in oncology and autoimmune diseases, this compound's brominated pyrazole moiety offers a strategic handle for further functionalization. Recent studies have explored its utility in modulating kinase activity, a hot topic in precision medicine. The compound's imidazol-2-amine group also contributes to hydrogen bonding interactions, enhancing its binding affinity to biological targets.

From a synthetic chemistry perspective, CAS No. 2137558-98-4 exemplifies the convergence of heterocyclic chemistry and green chemistry principles. As sustainability becomes a priority in chemical manufacturing, researchers are investigating eco-friendly protocols for its synthesis. Questions like "How to optimize the yield of 1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine?" or "What are the alternative routes for its large-scale production?" are frequently searched in academic and industrial forums. These inquiries reflect the compound's relevance in process chemistry and scale-up challenges.

The agrochemical sector has also shown interest in 1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine due to its potential as a precursor for crop protection agents. With global concerns about food security and sustainable agriculture, novel pesticides with improved selectivity are in high demand. The bromine atom in its structure provides a reactive site for derivatization, enabling the creation of libraries of analogs for bioactivity screening. This aligns with the industry's focus on high-throughput screening and structure-activity relationship (SAR) studies.

Analytical characterization of CAS No. 2137558-98-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Researchers often search for "HPLC methods for 1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine analysis" or "Stability studies of brominated pyrazole derivatives", highlighting the need for robust analytical protocols.

In conclusion, 1-(4-bromo-1-methyl-1H-pyrazol-3-yl)methyl-1H-imidazol-2-amine represents a compelling case study in modern chemical research. Its multifaceted applications—from drug discovery to agrochemical innovation—underscore the importance of heterocyclic compounds in addressing global challenges. As the scientific community continues to explore its potential, this compound is poised to remain a subject of intense investigation and discussion in peer-reviewed literature and industry reports.